Cas no 52498-32-5 (Boc-N-Methyl-L-isoleucine)

Boc-N-Methyl-L-isoleucine is a protected derivative of L-isoleucine, featuring a Boc (tert-butoxycarbonyl) group at the N-terminus and a methyl substitution on the amide nitrogen. This compound is widely used in peptide synthesis, where the Boc group serves as a temporary protecting group for the amino function, enabling selective deprotection under mild acidic conditions. The N-methylation enhances conformational flexibility and metabolic stability in peptide analogs. Its high purity and well-defined stereochemistry make it valuable for medicinal chemistry and drug development. The product is typically supplied as a white crystalline solid, ensuring consistent performance in solid-phase and solution-phase peptide synthesis applications.

Boc-N-Methyl-L-isoleucine structure

Product Name:Boc-N-Methyl-L-isoleucine

CAS No:52498-32-5

MF:C₁₂H₂₃NO₄

MW:245.315324068069

MDL:MFCD00066105

CID:56251

PubChem ID:329747489

Update Time:2025-10-23

Boc-N-Methyl-L-isoleucine Chemical and Physical Properties

Names and Identifiers

- Boc-N-Methyl-L-isoleucine
- Boc-N-Me-Ile-OH
- N-tert-Butyloxycarbonyl-N-methyl-L-isoleucine
- (2S,3S)-2-((tert-Butoxycarbonyl)(methyl)amino)-3-methylpentanoic acid
- Boc-L-MeIle-OH
- BOC-MEILE-OH
- Boc-N-alpha-Methyl-L-isoleucine
- Boc-N-α-Methyl-L-isoleucine
- Boc-N-
- DTXSID80426926
- Boc-N-a-methyl-L-isoleucine
- n-(tert-butoxycarbonyl)-n-methyl-l-isoleucine
- Boc-N-Me-Ile-OH, >=97.0% (HPLC)
- SCHEMBL67051
- (2S,3S)-3-methyl-2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]pentanoic acid
- (2s,3s)-2-[(tert-butoxycarbonyl)(methyl)amino]-3-methylpentanoic acid
- (2s,3s)-2-(t-butoxycarbonyl(methyl)amino)-3-methylpentanoic acid
- EN300-6732088
- (2S,3S)-2-{[(tert-butoxy)carbonyl](methyl)amino}-3-methylpentanoic acid
- AM81858
- 52498-32-5
- n-alpha-t-Butyloxycarbonyl-N-alpha-methy-L-isoleucine
- AKOS015892886
- L-Isoleucine, N-[(1,1-dimethylethoxy)carbonyl]-N-methyl-
- (2S,3S)-2-((tert-Butoxycarbonyl)(methyl)amino)-3-methylpentanoicacid
- CS-W012716
- HTBIAUMDQYXOFG-IUCAKERBSA-N
- N-alpha-t-Butyloxycarbonyl-N-alpha-methyl-L-isoleucine
- (2S,3S)-2-(tert-butoxycarbonyl(methyl)amino)-3-methylpentanoic acid
- MFCD00066105
- HY-W012000
- BOC-N-methyl-isoleucine
- DS-16131
- (2S,3S)-2-(tert-butoxycarbonyl-methyl-amino)-3-methyl-pentanoic acid
- A-Methyl-L-isoleucine
- 805-207-7
- MDL： MFCD00066105
- Inchi： 1S/C12H23NO4/c1-7-8(2)9(10(14)15)13(6)11(16)17-12(3,4)5/h8-9H,7H2,1-6H3,(H,14,15)/t8-,9-/m0/s1
- InChI Key： HTBIAUMDQYXOFG-IUCAKERBSA-N
- SMILES： O(C(N(C)[C@H](C(=O)O)[C@@H](C)CC)=O)C(C)(C)C

Computed Properties

Exact Mass: 245.16300
Monoisotopic Mass: 245.163
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 7
Complexity: 283
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66.8A^2
XLogP3: 2.4

Experimental Properties

Density: 1.053
Boiling Point: 338.2°C at 760 mmHg
Flash Point: 158.3°C
Refractive Index: 1.466
PSA: 66.84000
LogP: 2.35260

Boc-N-Methyl-L-isoleucine Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Storage Condition：Store in cold storage.

Boc-N-Methyl-L-isoleucine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	222720-1g	Boc-MeIle-OH	52498-32-5	95%	1g	￡26.00	2022-03-01
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R032910-1g	Boc-N-Methyl-L-isoleucine	52498-32-5	95%	1g	￥78	2024-05-23
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R032910-5g	Boc-N-Methyl-L-isoleucine	52498-32-5	95%	5g	￥266	2024-05-23
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R032910-25g	Boc-N-Methyl-L-isoleucine	52498-32-5	95%	25g	￥1282	2024-05-23
Chemenu	CM253405-5g	(2S,3S)-2-((tert-Butoxycarbonyl)(methyl)amino)-3-methylpentanoic acid	52498-32-5	95%	5g	$129	2023-02-02
Chemenu	CM253405-25g	(2S,3S)-2-((tert-Butoxycarbonyl)(methyl)amino)-3-methylpentanoic acid	52498-32-5	95%	25g	$500	2023-02-02
abcr	AB155844-1 g	N-alpha-t-Butyloxycarbonyl-N-alpha-methyl-L-isoleucine, 98%; .	52498-32-5	98%	1g	€124.10	2023-05-08
abcr	AB155844-5 g	N-alpha-t-Butyloxycarbonyl-N-alpha-methyl-L-isoleucine, 98%; .	52498-32-5	98%	5g	€275.90	2023-05-08
abcr	AB155844-25 g	N-alpha-t-Butyloxycarbonyl-N-alpha-methyl-L-isoleucine, 98%; .	52498-32-5	98%	25g	€818.30	2023-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VM451-1g	Boc-N-Methyl-L-isoleucine	52498-32-5	95%	1g	262.0CNY	2021-08-05